1-(5-bromopyridin-2-yl)-2-(methylamino)butan-1-one hydrochloride
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Description
1-(5-Bromopyridin-2-yl)-2-(methylamino)butan-1-one hydrochloride is a synthetic organic compound that belongs to the class of substituted cathinones. These compounds are known for their stimulant properties and are often studied for their potential applications in medicinal chemistry and pharmacology. The presence of a bromine atom on the pyridine ring and a methylamino group on the butanone backbone makes this compound particularly interesting for various chemical reactions and biological activities.
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis typically begins with 5-bromopyridine and 2-butanone.
Step 1: Bromination of pyridine to introduce the bromine atom at the 5-position.
Step 2: Formation of the butanone backbone through a Friedel-Crafts acylation reaction.
Step 3: Introduction of the methylamino group via reductive amination, using methylamine and a reducing agent such as sodium cyanoborohydride.
Step 4: Conversion to the hydrochloride salt by treatment with hydrochloric acid.
Industrial Production Methods:
Large-Scale Synthesis: In an industrial setting, the synthesis may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions is common to optimize the process.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the methylamino group, leading to the formation of N-oxides.
Reduction: Reduction of the carbonyl group in the butanone backbone can yield the corresponding alcohol.
Substitution: The bromine atom on the pyridine ring can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) for N-oxidation.
Reduction: Sodium borohydride or lithium aluminum hydride for reducing the carbonyl group.
Substitution: Nucleophiles like sodium azide or thiourea in the presence of a base such as potassium carbonate.
Major Products:
Oxidation Products: N-oxides of the methylamino group.
Reduction Products: Alcohol derivatives of the butanone backbone.
Substitution Products: Various substituted pyridine derivatives depending on the nucleophile used.
Properties
CAS No. |
2648947-81-1 |
|---|---|
Molecular Formula |
C10H14BrClN2O |
Molecular Weight |
293.6 |
Purity |
95 |
Origin of Product |
United States |
Scientific Research Applications
1-(5-Bromopyridin-2-yl)-2-(methylamino)butan-1-one hydrochloride has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential effects on neurotransmitter systems due to its structural similarity to known stimulants.
Medicine: Investigated for its potential use in the development of new therapeutic agents, particularly in the treatment of neurological disorders.
Industry: Utilized in the development of new materials and as a reagent in various chemical processes.
Mechanism of Action
The compound exerts its effects primarily through interaction with neurotransmitter systems in the brain. It is believed to act as a reuptake inhibitor for dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the synaptic cleft. This results in enhanced stimulation of the central nervous system, which is characteristic of stimulant compounds.
Comparison with Similar Compounds
1-(4-Methylphenyl)-2-(methylamino)butan-1-one hydrochloride: Known for its stimulant properties and similar mechanism of action.
1-(3,4-Methylenedioxyphenyl)-2-(methylamino)butan-1-one hydrochloride: Exhibits both stimulant and empathogenic effects.
1-(2,3-Dihydrobenzofuran-5-yl)-2-(methylamino)butan-1-one hydrochloride: Studied for its unique structural features and potential therapeutic applications.
Uniqueness: 1-(5-Bromopyridin-2-yl)-2-(methylamino)butan-1-one hydrochloride is unique due to the presence of the bromine atom on the pyridine ring, which can significantly influence its chemical reactivity and biological activity. This structural feature distinguishes it from other substituted cathinones and may offer unique advantages in specific applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
